(+)-Biotin 4-Amidobenzoic Acid, Sodium Salt

Specification

• Description: (+)-Biotin 4-amidobenzoic acid is a biotinidase substrate. Upon enzymatic hydrolysis, 4-aminobenzoic acid (PABA;) is released which can be quantified by colorimetric detection at 540 nm in the presence of N-1-naphthylethylenediamine as a measure of biotinidase activity. (+)-Biotin 4-amidobenzoic acid has been used in the evaluation of biotinidase deficiency, an inborn error of metabolism characterized by ketolactic acidosis, hyperammonemia, and neurological dysfunction.; A fluorigenic substrate for the determination of Biotinidase activity.; (+)-Biotin 4-amidobenzoic acid is a substrate of biotinidase, which cleaves biotin amide to give biotin in vivo. Biotin is an essential coenzyme for certain carboxylases and is used to modify histones and regulate gene transcription. Biotinidase has key roles in intestinal absorption of biotin, the transport of biotin in plasma, and in the regulation of histone biotinylation. (+)-Biotin 4-amidobenzoic acid is hydrolyzed by biotinidase to release 4-aminobenzoic acid (PABA), which can be quantified by either fluorescent or colorimetric methods. This approach is used in biotinidase activity assays in newborn screening protocols to evaluate biotinidase deficiency.
• CAS No.: 102418-74-6
• Molecular Formula: C17H20N3NaO4S
• Molecular Weight: 385.4 g/mol
• IUPAC Name: sodium;4-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]benzoate
• Standard InChI: InChI=1S/C17H21N3O4S.Na/c21-14(18-11-7-5-10(6-8-11)16(22)23)4-2-1-3-13-15-12(9-25-13)19-17(24)20-15;/h5-8,12-13,15H,1-4,9H2,(H,18,21)(H,22,23)(H2,19,20,24);/q;+1/p-1/t12-,13-,15-;/m0./s1
• Standard InChI Key: AMXZKFYBAOWERX-HZPCBCDKSA-M
• Isomeric SMILES: C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)NC3=CC=C(C=C3)C(=O)[O-])NC(=O)N2.[Na+]
• SMILES: C1C2C(C(S1)CCCCC(=O)NC3=CC=C(C=C3)C(=O)[O-])NC(=O)N2.[Na+]
• Canonical SMILES: C1C2C(C(S1)CCCCC(=O)NC3=CC=C(C=C3)C(=O)[O-])NC(=O)N2.[Na+]
• Appearance: Assay:≥98%A crystalline solid